molecular formula C10H10N2O4S B8800356 Methyl 2-[(cyanomethyl)sulfamoyl]benzoate

Methyl 2-[(cyanomethyl)sulfamoyl]benzoate

Cat. No.: B8800356
M. Wt: 254.26 g/mol
InChI Key: KKAJWYKXGCOBCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-[(cyanomethyl)sulfamoyl]benzoate is a useful research compound. Its molecular formula is C10H10N2O4S and its molecular weight is 254.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N2O4S

Molecular Weight

254.26 g/mol

IUPAC Name

methyl 2-(cyanomethylsulfamoyl)benzoate

InChI

InChI=1S/C10H10N2O4S/c1-16-10(13)8-4-2-3-5-9(8)17(14,15)12-7-6-11/h2-5,12H,7H2,1H3

InChI Key

KKAJWYKXGCOBCO-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=CC=C1S(=O)(=O)NCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of N-cyanomethylsaccharin (276 g) in methanol (1000 ml) was added dropwise 28% sodium methoxide (145 ml) over 30 minutes at 5°-10° C. After stirring at 5°-10° C. for 1 hour, 6N HCl (ca. 230 ml) was added dropwise maintaining the temperature at 10°-15° C. The resulting crystals were collected by filtration, washed with water and dried in vacuo at 50° C. for 16 hours to give o-carbomethoxy-N-cyanomethylbenzenesulfonamide, 264 g (78.7%).
Quantity
276 g
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
145 mL
Type
reactant
Reaction Step Two
Name
Quantity
230 mL
Type
reactant
Reaction Step Three

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